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Compound of Interest

Compound Name: DC432

Cat. No.: B12383487

Audience: Fleet Managers, Safety Researchers, and Automotive Technology Professionals

This technical guide provides a preliminary assessment of the DC432, a 4G Al-powered
dashcam, for its application in fleet safety research and management. The document outlines
the device's core functionalities, operational protocols of its key safety systems, and a logical
workflow of its safety event detection and alert mechanisms.

Introduction

The DC432 is an intelligent dashcam that integrates Advanced Driver Assistance Systems
(ADAS) and Driver Monitoring Systems (DMS) to enhance vehicle and driver safety.[1] Utilizing
artificial intelligence, the device is designed to detect and alert drivers and fleet managers to a
variety of dangerous driving behaviors in real-time.[1][2] This capability positions the DC432 as
a valuable tool for fleets seeking to mitigate risks, improve driver performance, and gather data
for safety research. The device is compatible with various fleet types, including logistics, taxis,
and online fleets.[1]

Data Presentation: Technical Specifications

The quantitative data regarding the DC432's hardware and network capabilities are
summarized below for clear comparison and assessment.
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Component

Specification

Operating System

Linux

Processor 1.2GHz Dual-core

RAM 2Gb 16-bit DDR3

Storage Micro SD Card (Up to 256GB)

G-sensor 3-axis Accelerometer

GNSS GPS+Beidou (with external antenna)

SIM Nano SIM

Network LTE / WCDMA/ GSM

Wi-Fi Supported for device configuration

Cameras Dual built-in HD cameras for ADAS & DMS,
supports external camera

Night Vision IR-940 Infrared for driver monitoring, even with

sunglasses.[2]

Table 1: DC432 Technical Specifications.[1]

Experimental and Operational Protocols

The core of the DC432's functionality lies in its Al-driven ADAS and DMS. The operational
protocols for these systems are detailed below.

3.1 Advanced Driver Assistance Systems (ADAS) Protocol

The ADAS feature utilizes a forward-facing camera to monitor the road and identify potential

hazards. The system's Al algorithm is self-learning and iterates to improve event detection.[2]

o Methodology:

o Real-time Video Analysis: The forward-facing camera continuously captures and analyzes

the road ahead.
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o Object and Lane Recognition: The Al algorithm identifies other vehicles, pedestrians,
bicycles, and lane markings.[2]

o Risk Assessment: The system calculates the host vehicle's speed and distance relative to
these objects and lane positioning.

o Alert Generation: Upon detecting a high-risk situation, the system issues an immediate in-
cabin voice alert to the driver.[1]

o Key Detected Events:

o Forward Collision Warning: Alerts the driver when the distance to the vehicle ahead
becomes unsafe.[2]

o Pedestrian Warning: Warns of potential collisions with pedestrians, bicycles, or
motorcycles.[2]

o Lane Departure Warning: Detects and alerts when the vehicle unintentionally drifts out of
its lane.[2]

3.2 Driver Monitoring System (DMS) Protocol

The DMS employs an in-cabin camera, equipped with infrared capabilities, to monitor the
driver's state and behavior.

e Methodology:

o Driver Feature Tracking: The camera tracks the driver's head position, eye movement
(including yawning and eye-closing), and hand movements.[2]

o Behavioral Analysis: The Al algorithm analyzes the tracked features for signs of fatigue,
distraction, or prohibited actions.

o Alert Generation: If a dangerous behavior is identified, the system provides a voice alert to
the driver.[3]

o Key Detected Behaviors:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.dualmi.com/dc432-4g-ai-dashcam-263/
https://www.redgps.com/en/dvr-devices/dualmi-dc432
https://www.dualmi.com/dc432-4g-ai-dashcam-263/
https://www.dualmi.com/dc432-4g-ai-dashcam-263/
https://www.dualmi.com/dc432-4g-ai-dashcam-263/
https://www.dualmi.com/dc432-4g-ai-dashcam-263/
https://dupno.com/shop/dupno-dc432-triple-lens-dash-cam-with-4g-adas-gps-dms-driver-monitoring-system/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

Fatigue Driving: Identifies signs of drowsiness, such as yawning and eye-closing.[2]

o

Distracted Driving: Detects if the driver is looking away from the road.[2][3]

o Phone Call Alarm: Identifies if the driver is using a mobile phone.[2]

[¢]

Smoking Alarm: Detects if the driver is smoking.[2]

[e]

Seatbelt Detection: Recognizes if the driver's seatbelt is unfastened.[2]

Visualization of System Workflows

The following diagrams illustrate the logical processes of the DC432 system from event
detection to data reporting.
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Diagram 1: ADAS Event Detection and Alert Workflow
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Diagram 2: DMS Behavior Monitoring and Reporting Logic

Conclusion

The DC432 dashcam presents a robust suite of features for enhancing fleet safety. Its reliance
on Al-powered ADAS and DMS allows for proactive risk mitigation through real-time driver
alerts. For fleet safety researchers, the device offers a mechanism to collect granular data on
driving behaviors and the efficacy of in-cabin alerts. The automated and intelligent nature of its
systems simplifies installation and calibration, making it a scalable solution for diverse vehicle
fleets.[1] Further research could involve large-scale deployment to quantify the impact of such
technology on collision rates and driver behavior modification over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12383487?utm_src=pdf-custom-synthesis
https://www.redgps.com/en/dvr-devices/dualmi-dc432
https://www.dualmi.com/dc432-4g-ai-dashcam-263/
https://dupno.com/shop/dupno-dc432-triple-lens-dash-cam-with-4g-adas-gps-dms-driver-monitoring-system/
https://www.benchchem.com/product/b12383487#preliminary-assessment-of-dc432-for-fleet-safety-research
https://www.benchchem.com/product/b12383487#preliminary-assessment-of-dc432-for-fleet-safety-research
https://www.benchchem.com/product/b12383487#preliminary-assessment-of-dc432-for-fleet-safety-research
https://www.benchchem.com/product/b12383487#preliminary-assessment-of-dc432-for-fleet-safety-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12383487?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

